Cas no 1353945-29-5 (4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex piperidine-based scaffolds. Its tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, while the 2-chloroacetyl moiety provides a reactive handle for further functionalization. The cyclopropylamino group introduces conformational rigidity, which can be leveraged in medicinal chemistry to modulate biological activity. This compound is well-suited for applications in pharmaceutical research, including the development of protease inhibitors and other bioactive molecules. Its well-defined reactivity profile and compatibility with standard synthetic protocols make it a practical choice for targeted derivatization.
4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester structure
1353945-29-5 structure
Product Name:4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
CAS No:1353945-29-5
MF:C15H25ClN2O3
MW:316.823603391647
CID:2157111
Update Time:2025-06-10

4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 4-(2-chloro-N-cyclopropylacetamido)piperidine-1-carboxylate
    • AM92177
    • 4-[(2-Chloroacetyl)cyclopropylamino]piperidine-1-carboxylic acid tert-butyl ester
    • Inchi： 1S/C15H25ClN2O3/c1-15(2,3)21-14(20)17-8-6-12(7-9-17)18(11-4-5-11)13(19)10-16/h11-12H,4-10H2,1-3H3
    • InChI Key： JWFKIMLIWRWZTM-UHFFFAOYSA-N
    • SMILES： ClCC(N(C1CCN(C(=O)OC(C)(C)C)CC1)C1CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 396
  • Topological Polar Surface Area: 49.8

4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
081443-500mg
4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
 1353945-29-5
500mg
 ￡755.00 2022-03-01

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